Cas no 54744-67-1 (Cyano-(2-oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid)

• Product Name: Cyano-(2-oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid
• CAS No: 54744-67-1
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD00187809
• CID: 1070505
• PubChem ID: 41166
• Update Time: 2025-10-29

Cyano-(2-oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyano-(2-oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid
• 2-cyano-2-(2-oxoindolin-3-yl)acetic acid
• AC1Q71NA
• BRN 0217605
• CHEMBL33261
• Cyan-(2-oxo-indolin-3-yl)-essigsaeure
• cyano-(2-oxo-indolin-3-yl)-acetic acid
• Enamine_001201
• Oprea1_842196
• Oxindolyl-(3)-cyanessigsaeure
• 2,3-Dihydro-alpha-cyano-2-oxo-1H-indole-3-acetic acid
• SR-01000325023-1
• SB65680
• AKOS000301492
• AKOS022506341
• BDBM50126789
• Cyano(2-hydroxy-3H-indol-3-yl)acetic acid
• 2-cyano-2-(2-oxo-1,3-dihydroindol-3-yl)acetic acid
• 2-(2-oxoindolin-3-yl)-2-cyanoacetic acid
• DTXSID70970069
• Cyano-(2-oxo-2,3-dihydro-1h-indol-3-yl)-aceticacid
• 1H-INDOLE-3-ACETIC ACID, 2,3-DIHYDRO-alpha-CYANO-2-OXO-
• SR-01000325023
• 2-cyano-2-(2-oxoindolin-3-yl)aceticacid
• 54744-67-1
• HMS1397G13
• DB-208427
• 4-22-00-03285 (Beilstein Handbook Reference)

• MDL： MFCD00187809
• Inchi： 1S/C11H8N2O3/c12-5-7(11(15)16)9-6-3-1-2-4-8(6)13-10(9)14/h1-4,7,9H,(H,13,14)(H,15,16)
• InChI Key： DQGDHSNPSSYJGU-UHFFFAOYSA-N
• SMILES： O=C1C(C(C#N)C(=O)O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 216.05354
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 90.19

Cyano-(2-oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on Cyano-(2-oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid

Cyano-(2-oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid (CAS No. 54744-67-1): A Comprehensive Overview

Cyano-(2-oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid, identified by its CAS number 54744-67-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyano group and a substituted indole core, has garnered attention due to its structural complexity and potential biological activities. The detailed exploration of this compound not only sheds light on its synthetic pathways but also highlights its relevance in the development of novel therapeutic agents.

The structural framework of Cyano-(2-oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid encompasses a variety of functional groups that contribute to its unique chemical properties. The presence of a cyano group at the α-position relative to the carboxylic acid moiety enhances its reactivity, making it a valuable intermediate in organic synthesis. Additionally, the indole ring system introduces a rich array of electronic and steric effects that can influence both its reactivity and biological interactions.

In recent years, there has been growing interest in indole derivatives due to their diverse pharmacological profiles. The indole scaffold is well-known for its role in various biological processes and has been extensively explored in medicinal chemistry. Specifically, derivatives of indole have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The compound Cyano-(2-oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid represents a novel derivative that combines the advantageous features of both the cyano and indole moieties.

One of the most compelling aspects of Cyano-(2-oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid is its synthetic versatility. The cyano group can participate in various reactions such as nucleophilic addition, reduction, or condensation reactions, allowing for the facile construction of more complex molecules. Furthermore, the presence of the carboxylic acid group provides opportunities for further functionalization through esterification, amidation, or other carboxylic acid transformations. These attributes make it an invaluable building block in the synthesis of pharmacologically active compounds.

Recent studies have begun to explore the biological activity of Cyano-(2-oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid and its derivatives. Preliminary research suggests that this compound may exhibit potent effects on certain biological targets. For instance, modifications to the indole core have been shown to influence receptor binding affinity and metabolic stability. The cyano group also plays a crucial role in modulating bioactivity by affecting electronic distributions and hydrogen bonding capabilities.

The development of novel synthetic methodologies for Cyano-(2-oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid has been a focal point for many research groups. Advanced techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient preparation of complex derivatives with high enantioselectivity. These advancements not only facilitate the production of large quantities of material for biological testing but also open up new avenues for structural optimization.

In conclusion, Cyano-(2-oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid (CAS No. 54744-67-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration. As our understanding of its biological activities continues to grow, this compound is poised to play a crucial role in the discovery and development of new therapeutic agents.